Cas no 2172582-70-4 (2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172582-70-4
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5567815
• PubChem ID: 165596067
• Update Time: 2025-11-01

2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1599033
• 2172582-70-4
• 2-[1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4O2/c1-10(3-6-18)8-17-13(11-4-7-19-9-11)12(2-5-14)15-16-17/h10-11,18H,2-4,6-9H2,1H3
• InChI Key： NHDFVDBORMIFTF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1CC(C)CCO

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172582-70-4)

2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172582-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a hydroxy-methylbutyl substituent. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its stability and biological activity. It has been widely used in the development of various drugs due to its ability to form strong hydrogen bonds and π-stacking interactions with biological targets. In the case of 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, the triazole ring plays a crucial role in enhancing the compound's binding affinity to specific receptors and enzymes.

The presence of the 4-hydroxy-2-methylbutyl substituent adds another layer of complexity to the molecule. This substituent introduces hydroxyl and methyl groups, which can participate in hydrogen bonding and hydrophobic interactions, respectively. These interactions are essential for modulating the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. Recent studies have shown that compounds with similar substituents exhibit improved bioavailability and reduced toxicity, making them promising candidates for drug development.

The oxolan-3-yl group in 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile further enhances its biological activity. Oxolan is a six-membered cyclic ether that can adopt various conformations, allowing it to interact with different binding sites on target proteins. This flexibility is crucial for optimizing the compound's selectivity and potency. Research has demonstrated that oxolan derivatives can effectively inhibit key enzymes involved in disease pathways, such as kinases and proteases.

In terms of therapeutic applications, 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has shown promising results in preclinical studies for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and target specific receptors in the central nervous system makes it a valuable candidate for further investigation. Additionally, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in reducing neuroinflammation associated with these conditions.

Beyond neurodegenerative diseases, 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also been explored for its potential anticancer effects. Studies have shown that it can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The compound's unique structure allows it to interact with multiple targets simultaneously, potentially overcoming resistance mechanisms commonly observed in cancer therapy.

The synthesis of 2-1-(4-hydroxy-2-methylbutyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-y lacetonitrile involves a series of well-established chemical reactions. The key steps include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the introduction of the hydroxy-methylbutyl and oxolan substituents through selective functional group transformations. These synthetic routes are scalable and can be adapted for large-scale production if necessary.

To further validate its therapeutic potential, extensive pharmacological studies are being conducted on 2 - 1 -( 4 -hydroxy - 2 -methylbut yl ) - 5 -( ox o lan - 3 - yl ) - 1 H - 1 , 2 , 3 -tr iazol - 4 - ylac etonitri le . These studies include in vitro assays to evaluate its activity against relevant biological targets and in vivo models to assess its efficacy and safety profile. Preliminary results are encouraging, but more research is needed to fully understand its mechanism of action and optimize its clinical utility.

In conclusion, 2 - 1 -( 4 -hydroxy - 2 -methylbut yl ) - 5 -( ox o lan - 3 - yl ) - 1 H - 1 , 2 , 3 -tr iazol - 4 - ylac etonitri le ( CAS No . 2172582 -70 -4) represents an exciting advancement in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and promising biological activity make it a valuable candidate for further development and clinical trials.